Cas no 2313230-64-5 ((2S,4R)-1-(2S)-2-acetamido-3,3-dimethylbutanoyl-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-(2S)-2-acetamido-3,3-dimethylbutanoyl-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 2313230-64-5
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• CID: 5360282
• PubChem ID: 142573032
• Update Time: 2025-11-01

(2S,4R)-1-(2S)-2-acetamido-3,3-dimethylbutanoyl-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4590913039
• (2S,4R)-1-[(2S)-2-acetamido-3,3-dimethylbutanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
• (2S,4R)-1-(2S)-2-acetamido-3,3-dimethylbutanoyl-4-hydroxypyrrolidine-2-carboxylic acid

• Inchi： 1S/C13H22N2O5/c1-7(16)14-10(13(2,3)4)11(18)15-6-8(17)5-9(15)12(19)20/h8-10,17H,5-6H2,1-4H3,(H,14,16)(H,19,20)/t8-,9+,10-/m1/s1
• InChI Key： BWSNESLCXBJQPR-KXUCPTDWSA-N
• SMILES： O[C@H]1CN(C([C@H](C(C)(C)C)NC(C)=O)=O)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 416
• XLogP3: 0
• Topological Polar Surface Area: 107

Additional information on (2S,4R)-1-(2S)-2-acetamido-3,3-dimethylbutanoyl-4-hydroxypyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,4R)-1-((2S)-2-acetamido-3,3-dimethylbutanoyl)-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 2313230-64-5)

The compound (2S,4R)-1-((2S)-2-acetamido-3,3-dimethylbutanoyl)-4-hydroxypyrrolidine-2-carboxylic acid, identified by CAS No. 2313230-64-5, is a highly specialized chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 4-hydroxypyrrolidine ring and acetamido-dimethylbutanoyl side chain, make it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and peptide-based therapeutics. Researchers are increasingly focusing on this compound due to its stereochemical precision and compatibility with bioactive peptide synthesis.

In recent years, the demand for chiral building blocks like (2S,4R)-1-((2S)-2-acetamido-3,3-dimethylbutanoyl)-4-hydroxypyrrolidine-2-carboxylic acid has surged, driven by advancements in targeted drug delivery and personalized medicine. Its hydroxypyrrolidine core is particularly noteworthy for modulating pharmacokinetic properties, such as solubility and metabolic stability. This aligns with current trends in optimizing oral bioavailability—a frequent search query among medicinal chemists. The compound’s CAS No. 2313230-64-5 is often cited in patents related to enzyme inhibition, reflecting its relevance in treating conditions like diabetes and viral infections.

From a synthetic chemistry perspective, the 2S,4R configuration of this molecule underscores its role in asymmetric synthesis. Laboratories prioritize it for constructing complex peptidomimetics, a topic trending in AI-driven drug design forums. The acetamido-dimethylbutanoyl moiety further enhances its utility in creating conformationally restricted peptides, a hot topic in GPCR-targeted therapies. Notably, its carboxylic acid functionality allows for versatile derivatization, meeting the growing demand for click chemistry-compatible intermediates.

Beyond pharmaceuticals, CAS No. 2313230-64-5 has garnered attention in bioconjugation applications. Its hydroxyl group and carboxylic acid enable site-specific modifications, crucial for developing antibody-drug conjugates (ADCs)—a field with exponential growth in oncology research. This aligns with frequent searches for "non-toxic linker molecules" and "stable bioconjugation reagents." The compound’s stability under physiological conditions further supports its use in prodrug strategies, another trending area in drug formulation discussions.

Quality control of (2S,4R)-1-((2S)-2-acetamido-3,3-dimethylbutanoyl)-4-hydroxypyrrolidine-2-carboxylic acid relies heavily on HPLC chiral separation and NMR stereochemical verification, techniques often queried in analytical chemistry circles. Suppliers emphasizing ≥98% enantiomeric purity for this CAS No. 2313230-64-5 compound cater to stringent regulatory requirements in GMP manufacturing. This focus on purity addresses common concerns about batch-to-batch consistency in peptide synthesis—a critical factor for reproducibility in preclinical studies.

Environmental and safety profiles of 2313230-64-5 are also frequently researched. While not classified as hazardous, its handling guidelines often appear in laboratory safety databases, reflecting user interest in green chemistry alternatives. The compound’s biodegradability potential is under investigation, coinciding with the rise of ESG-compliant research chemicals—a niche yet rapidly growing market segment.

In summary, (2S,4R)-1-((2S)-2-acetamido-3,3-dimethylbutanoyl)-4-hydroxypyrrolidine-2-carboxylic acid represents a convergence of multiple scientific priorities: chiral specificity, therapeutic applicability, and sustainable chemistry. Its CAS No. 2313230-64-5 serves as a gateway to cutting-edge research, answering pressing questions in drug development forums and material science innovations alike.